Cas no 452292-55-6 (N-Propan-2-ylazepane-1-carbothioamide)

• Product Name: N-Propan-2-ylazepane-1-carbothioamide
• CAS No: 452292-55-6
• MF: C₁₀H₂₀N₂S
• MW: 200.344201087952
• CID: 853537
• Update Time: 2023-08-02

N-Propan-2-ylazepane-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carbothioamide,hexahydro-N-(1-methylethyl)-(9CI)
• N-(propan-2-yl)azepane-1-carbothioamide
• N-Propan-2-ylazepane-1-carbothioamide

• Inchi： 1S/C10H20N2S/c1-9(2)11-10(13)12-7-5-3-4-6-8-12/h9H,3-8H2,1-2H3,(H,11,13)
• InChI Key： UMCSOSYTSQEMIN-UHFFFAOYSA-N
• SMILES： S=C(NC(C)C)N1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 47.4